Cas no 1261823-59-9 (2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl)

2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative featuring both amino and trifluoromethyl functional groups, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, which is advantageous in drug design. The amino group provides a reactive site for further functionalization, enabling the synthesis of diverse heterocyclic compounds. Its biphenyl scaffold contributes to structural rigidity, potentially improving binding affinity in target interactions. This compound is particularly useful in the development of kinase inhibitors and other bioactive molecules. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl structure

1261823-59-9 structure

Product Name:2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl

CAS No:1261823-59-9

MF:C₁₃H₉F₄N

MW:255.210877180099

CID:4992136

Update Time:2025-05-21

2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl
- Inchi： 1S/C13H9F4N/c14-8-5-6-12(18)10(7-8)9-3-1-2-4-11(9)13(15,16)17/h1-7H,18H2
- InChI Key： KAUSTFJDTAEHKU-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1C=C(C=CC=1N)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 279
XLogP3: 3.9
Topological Polar Surface Area: 26

2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011009798-250mg	2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl	1261823-59-9	97%	250mg	480.00 USD	2021-07-05
Alichem	A011009798-500mg	2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl	1261823-59-9	97%	500mg	823.15 USD	2021-07-05
Alichem	A011009798-1g	2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl	1261823-59-9	97%	1g	1,445.30 USD	2021-07-05

2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. An intramolecular tryptophan-condensation approach for peptide stapling†

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3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Additional information on 2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl

Comprehensive Overview of 2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261823-59-9)

2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261823-59-9) is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, characterized by amino, fluoro, and trifluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and personalized therapeutics, where such compounds play a pivotal role. The trifluoromethyl group is particularly noteworthy, as it is frequently searched in connection with drug design optimization and lipophilicity enhancement. These keywords reflect the compound's relevance in addressing current challenges in small-molecule drug development.

From a synthetic perspective, CAS No. 1261823-59-9 is often discussed in the context of cross-coupling reactions and palladium-catalyzed transformations, which are widely used in organofluorine chemistry. The compound's biphenyl backbone also makes it a subject of interest in material science, particularly for applications in organic electronics and liquid crystals. These interdisciplinary applications highlight its versatility beyond traditional pharmaceutical uses.

Environmental and regulatory considerations are another area where 2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl is frequently examined. With increasing scrutiny on sustainable chemistry, researchers are exploring greener synthetic routes for such compounds. Searches related to green solvents and catalytic efficiency often intersect with discussions about this molecule, underscoring its alignment with global trends in eco-friendly chemical production.

In summary, 2-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261823-59-9) represents a multifaceted compound with broad applications in drug discovery, agrochemicals, and advanced materials. Its structural motifs resonate with cutting-edge research themes, making it a recurring subject in scientific literature and patent filings. As the industry continues to prioritize fluorine-containing compounds, this molecule is poised to remain a key player in innovation-driven sectors.